Cas no 4476-13-5 (Benzamide, N-[2-(4-morpholinyl)ethyl]-)
4476-13-5 structure
Product Name:Benzamide, N-[2-(4-morpholinyl)ethyl]-
CAS No:4476-13-5
MF:C13H18N2O2
MW:234.294223308563
CID:1516665
PubChem ID:567815
Update Time:2025-04-21
Benzamide, N-[2-(4-morpholinyl)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-[2-(4-morpholinyl)ethyl]-
- SCHEMBL487964
- Z32409978
- STK408022
- N-[2-(morpholin-4-yl)ethyl]benzamide
- N-[2-(4-Morpholinyl)ethyl]benzamide #
- N-[2-(4-Morpholinyl)ethyl]benzamide
- DTXSID101294904
- N-(2-Morpholinoethyl)benzamide
- VFQYQYRTIQWWPE-UHFFFAOYSA-N
- Oprea1_672125
- AKOS003238561
- 4476-13-5
-
- Inchi: 1S/C13H18N2O2/c16-13(12-4-2-1-3-5-12)14-6-7-15-8-10-17-11-9-15/h1-5H,6-11H2,(H,14,16)
- InChI Key: VFQYQYRTIQWWPE-UHFFFAOYSA-N
- SMILES: O1CCN(CCNC(C2C=CC=CC=2)=O)CC1
Computed Properties
- Exact Mass: 234.13694
- Monoisotopic Mass: 234.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- PSA: 41.57
Benzamide, N-[2-(4-morpholinyl)ethyl]- Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
4476-13-5 (Benzamide, N-[2-(4-morpholinyl)ethyl]-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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